Cas no 2228286-64-2 (3-(2-methyl-1,3-thiazol-5-yl)but-3-en-1-amine)

• Product Name: 3-(2-methyl-1,3-thiazol-5-yl)but-3-en-1-amine
• CAS No: 2228286-64-2
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• CID: 5838071
• PubChem ID: 165608944
• Update Time: 2025-05-25

3-(2-methyl-1,3-thiazol-5-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methyl-1,3-thiazol-5-yl)but-3-en-1-amine
• 2228286-64-2
• EN300-1749912

• Inchi： 1S/C8H12N2S/c1-6(3-4-9)8-5-10-7(2)11-8/h5H,1,3-4,9H2,2H3
• InChI Key： RMRKXCNPUVEAOF-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1C(=C)CCN

Computed Properties

• Exact Mass: 168.07211956g/mol
• Monoisotopic Mass: 168.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-(2-methyl-1,3-thiazol-5-yl)but-3-en-1-amine

Comprehensive Overview of 3-(2-methyl-1,3-thiazol-5-yl)but-3-en-1-amine (CAS No. 2228286-64-2)

3-(2-methyl-1,3-thiazol-5-yl)but-3-en-1-amine (CAS No. 2228286-64-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the thiazole family, a heterocyclic moiety known for its diverse biological activities. Its molecular structure combines a 2-methylthiazole ring with a butenylamine side chain, making it a promising candidate for drug discovery and material science applications.

In recent years, the demand for thiazole derivatives has surged, driven by their potential in treating metabolic disorders and microbial infections. Researchers have particularly focused on CAS No. 2228286-64-2 due to its amine functional group, which enhances solubility and bioavailability—a critical factor in modern drug design. The compound’s vinyl group also offers opportunities for further chemical modifications, aligning with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

The synthesis of 3-(2-methyl-1,3-thiazol-5-yl)but-3-en-1-amine typically involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques like HPLC purification and NMR characterization ensure high purity, meeting the stringent requirements of preclinical studies. This aligns with the pharmaceutical industry’s shift toward high-throughput screening (HTS) and fragment-based drug discovery, where precise molecular structures are paramount.

Beyond pharmaceuticals, CAS No. 2228286-64-2 has potential applications in agrochemical formulations. Its thiazole core exhibits pesticidal properties, addressing the global need for eco-friendly crop protection solutions. This resonates with current discussions on sustainable agriculture and green chemistry, topics frequently searched in academic and industrial circles.

From a commercial perspective, suppliers of 3-(2-methyl-1,3-thiazol-5-yl)but-3-en-1-amine emphasize its role in custom synthesis and contract research organizations (CROs). The compound’s scalable production and regulatory compliance make it a viable option for partnerships in API development. Notably, its patent landscape remains an area of active exploration, reflecting broader interest in intellectual property (IP) within niche chemical markets.

In conclusion, 3-(2-methyl-1,3-thiazol-5-yl)but-3-en-1-amine (CAS No. 2228286-64-2) represents a versatile building block in drug discovery and material innovation. Its relevance to biodegradable agrochemicals and targeted therapies positions it at the intersection of cutting-edge research and industrial demand. As scientific inquiries into heterocyclic compounds expand, this compound is poised to play a pivotal role in addressing contemporary challenges in health and sustainability.